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Compound of Interest

Compound Name: 1,2-Didecanoylglycerol

Cat. No.: B1663921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Didecanoylglycerol (DDG) is a synthetic diacylglycerol (DAG), a crucial second

messenger in various cellular signaling pathways. As a cell-permeable analog of endogenous

DAG, DDG is a valuable tool for activating protein kinase C (PKC) and studying its downstream

effects, which include roles in cell proliferation, differentiation, and apoptosis.[1] Accurate and

consistent preparation of DDG stock solutions is paramount for obtaining reliable and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of 1,2-Didecanoylglycerol stock solutions.

Quantitative Data Summary
For ease of comparison, the following table summarizes the key quantitative data for 1,2-
Didecanoylglycerol.
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Property Value Solvents Source

Molecular Weight 400.6 g/mol N/A [2][3]

Purity ≥95% N/A [2]

Solubility ~30 mg/mL Ethanol [2][3]

~7 mg/mL DMSO [2][3]

~20 mg/mL
Dimethyl formamide

(DMF)
[2][3]

~250 µg/mL PBS (pH 7.2) [2][3]

Storage (as supplied) -20°C Acetonitrile [2]

Stability (as supplied) ≥2 years Acetonitrile [2]

Storage (stock

solution)
-20°C or -80°C Organic Solvents [4][5]

Stability (stock

solution)

Up to 1 month at

-20°C, up to 6 months

at -80°C

DMSO [4][5]

Stability (aqueous)
Not recommended for

more than one day
Aqueous Buffers [2][6]

Experimental Protocols
Materials and Equipment

1,2-Didecanoyl-sn-glycerol (solid or as a solution in acetonitrile)

Anhydrous ethanol (≥99.5%)

Dimethyl sulfoxide (DMSO), cell culture grade

Dimethyl formamide (DMF), anhydrous

Phosphate-buffered saline (PBS), pH 7.2
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Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Gentle stream of nitrogen gas (optional, for solvent evaporation)

Personal protective equipment (lab coat, gloves, safety glasses)

Protocol 1: Preparation of a Stock Solution from a Solid
Form

Equilibration: Allow the vial of 1,2-Didecanoylglycerol to equilibrate to room temperature for

at least 60 minutes before opening to prevent condensation of moisture.

Weighing: In a sterile environment, accurately weigh the desired amount of 1,2-
Didecanoylglycerol.

Dissolution: Add the appropriate volume of the chosen organic solvent (e.g., ethanol, DMSO,

or DMF) to achieve the desired stock concentration.

Mixing: Vortex the solution until the 1,2-Didecanoylglycerol is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may aid dissolution, particularly for higher

concentrations.

Aliquoting and Storage: Aliquot the stock solution into sterile, tightly sealed vials to minimize

freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to one month) or at

-80°C for long-term storage (up to six months).[4][5]

Protocol 2: Changing the Solvent from Acetonitrile
1,2-Didecanoylglycerol is often supplied as a solution in acetonitrile.[2] To use a different

solvent for your experiments, follow these steps:

Evaporation: Under a gentle stream of nitrogen gas, carefully evaporate the acetonitrile from

the desired volume of the stock solution.
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Immediate Reconstitution: Immediately add the solvent of choice (e.g., ethanol, DMSO, or

DMF) to the dried 1,2-Didecanoylglycerol.[2] It is crucial to add the new solvent promptly to

prevent the lipid from forming a film that is difficult to redissolve.

Mixing: Vortex thoroughly to ensure complete dissolution.

Aliquoting and Storage: Aliquot and store the new stock solution as described in Protocol 1.

Protocol 3: Preparation of Aqueous Working Solutions
For biological experiments, it is often necessary to prepare aqueous dilutions from the organic

stock solution.

Dilution: Directly before use, dilute the organic stock solution into your aqueous buffer or cell

culture medium to the final desired concentration.

Mixing: Mix the aqueous solution thoroughly by gentle vortexing or inversion.

Solvent Consideration: Ensure that the final concentration of the organic solvent in the

aqueous working solution is minimal, as organic solvents can have physiological effects at

low concentrations.[2] A final solvent concentration of less than 0.1% is generally

recommended for cell-based assays.

Stability: Aqueous solutions of 1,2-Didecanoylglycerol are not stable and should be

prepared fresh for each experiment. It is not recommended to store aqueous solutions for

more than one day.[2][6]

Mandatory Visualizations
Diacylglycerol Signaling Pathway
Diacylglycerol is a key second messenger that activates Protein Kinase C (PKC), leading to the

phosphorylation of various downstream targets and the regulation of numerous cellular

processes.[7][8][9]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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